![molecular formula C15H11NOS B3037062 2,5-diphenyl-1,3-thiazol-4(5H)-one CAS No. 42093-19-6](/img/structure/B3037062.png)
2,5-diphenyl-1,3-thiazol-4(5H)-one
Overview
Description
Scientific Research Applications
Fluorescence Enhancement
- Research indicates that certain derivatives of 2,5-diphenyl-1,3-thiazol-4(5H)-one, particularly those with substituted hydroxy groups, show significantly enhanced fluorescence properties. This enhancement is attributed to the formation of intramolecular hydrogen bonds, with potential applications in dye and pigment industries (Kammel et al., 2016).
Corrosion Inhibition
- Some derivatives of 2,5-diphenyl-1,3-thiazol-4(5H)-one have been studied as corrosion inhibitors. These compounds show promise in protecting metals like mild steel in acidic environments, which is vital for industrial applications (Bentiss et al., 2007).
Molecular Structure and Docking Studies
- Comprehensive investigations into the molecular structure, electronic properties, and vibrational spectra of certain derivatives have been conducted. These studies are crucial in understanding the chemical reactivity and potential pharmaceutical applications of these compounds (Shanmugapriya et al., 2022).
Quantum Chemical Analysis for Corrosion Inhibition
- Quantum chemical parameters and molecular dynamics simulations have been used to predict the corrosion inhibition performances of derivatives of 2,5-diphenyl-1,3-thiazol-4(5H)-one. These theoretical studies complement experimental results, aiding in the development of effective corrosion inhibitors (Kaya et al., 2016).
Optical and Electronic Applications
- Novel heterocyclic compounds based on 2,5-diphenyl-1,3-thiazol-4(5H)-one have been synthesized and shown to emit blue and green light. These findings are significant for the development of materials for opto-electronic applications (Ramkumar & Kannan, 2015).
Synthesis and Antimicrobial Activity
- Some derivatives have been synthesized and evaluated for antimicrobial and anti-tubercular activities, showing potential as chemotherapeutic agents (Seelam & Shrivastava, 2016).
Spectroscopic and Voltammetric Behaviors
- The spectroscopic and voltammetric behaviors of 2,5-diphenylthiazolo[5,4-d]thiazole and its silver(I) complex have been investigated, suggesting potential in electronic and optical applications (Olgun & Gülfen, 2013).
Safety and Hazards
properties
IUPAC Name |
2,5-diphenyl-1,3-thiazol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NOS/c17-14-13(11-7-3-1-4-8-11)18-15(16-14)12-9-5-2-6-10-12/h1-10,13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBCVXHJHHJKYPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=O)N=C(S2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-diphenyl-1,3-thiazol-4(5H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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